Cas no 946234-47-5 (4-methoxy-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzamide)

• Product Name: 4-methoxy-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzamide
• CAS No: 946234-47-5
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 6204492
• PubChem ID: 42474541
• Update Time: 2025-10-22

4-methoxy-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzamide
• 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzamide
• N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxybenzamide
• F2444-0209
• 4-methoxy-N-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]benzamide
• 946234-47-5
• AKOS024648719

• Inchi： 1S/C22H24N4O3/c1-14(2)29-21-13-20(23-15(3)24-21)25-17-7-9-18(10-8-17)26-22(27)16-5-11-19(28-4)12-6-16/h5-14H,1-4H3,(H,26,27)(H,23,24,25)
• InChI Key： APNIVIYBVWIIBU-UHFFFAOYSA-N
• SMILES： O(C1=CC(=NC(C)=N1)NC1C=CC(=CC=1)NC(C1C=CC(=CC=1)OC)=O)C(C)C

Computed Properties

• Exact Mass: 392.18484064g/mol
• Monoisotopic Mass: 392.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.4Ų

Additional information on 4-methoxy-N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)benzamide

4-Methoxy-N-(4-{2-Methyl-6-(Propan-2-Yloxy)Pyrimidin-4-Ylamino}Phenyl)Benzamide

4-Methoxy-N-(4-{2-Methyl-6-(Propan-2-Yloxy)Pyrimidin-4-Ylamino}Phenyl)Benzamide is a complex organic compound with the CAS registry number 946234-47-5. This compound belongs to the class of benzamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this molecule incorporates a benzamide moiety, a methoxy group, and a substituted pyrimidine ring, making it a promising candidate for various applications in drug discovery and development.

The benzamide core of this compound is a fundamental structural element in many bioactive molecules. Benzamides are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the methoxy group further enhances the compound's chemical diversity, potentially influencing its solubility, stability, and bioavailability. Additionally, the pyrimidine ring, substituted with a methyl group and a propan-2-yloxy group, introduces additional complexity to the molecule, which may contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of substituted pyrimidines in medicinal chemistry. These heterocyclic compounds are often used as scaffolds for designing inhibitors of kinase enzymes, which are critical targets in cancer therapy. The propan-2-yloxy group attached to the pyrimidine ring may act as a directing group, influencing the molecule's ability to bind to specific protein targets. Furthermore, the N-(phenylamino) substituent on the benzamide moiety could play a role in enhancing the compound's selectivity and potency.

From a synthetic perspective, the construction of this compound involves multiple steps that require precise control over reaction conditions. The synthesis likely begins with the preparation of the pyrimidine derivative, followed by its coupling with the benzamide moiety. The introduction of the methoxy and propan-2-yloxy groups would be carefully timed to ensure optimal yields and purity. Advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions may be employed to streamline the synthesis process.

In terms of applications, 4-Methoxy-N-(4-{2-Methyl-6-(Propan-2-Yloxy)Pyrimidin-4-Ylamino}Phenyl)Benzamide has shown potential in several therapeutic areas. Preclinical studies suggest that it may exhibit anti-inflammatory and anti-proliferative activities, making it a candidate for treating chronic inflammatory diseases and cancers. Additionally, its ability to modulate cellular signaling pathways could extend its utility to neurodegenerative disorders and cardiovascular diseases.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that the compound has favorable binding affinities towards several drug targets, including cyclooxygenase enzymes (COX-1 and COX-2) and tyrosine kinases. These findings underscore its potential as a lead compound for drug development programs.

The development of this compound also aligns with current trends in green chemistry. Efforts are being made to optimize its synthesis by reducing waste generation and improving atom economy. For instance, researchers are exploring catalytic asymmetric synthesis methods that could yield enantiomerically pure products while minimizing environmental impact.

In conclusion, 4-Methoxy-N-(4-{2-Methyl-6-(Propan-2-Yloxy)Pyrimidin-4-Ylamino}Phenyl)Benzamide (CAS No: 946234-47-5) is a multifaceted organic compound with significant potential in medicinal chemistry. Its unique structure combines features that enhance its bioactivity and pharmacokinetic properties, making it an attractive candidate for drug discovery efforts across various therapeutic areas.